Cas no 1261839-55-7 (6-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl)

• Product Name: 6-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261839-55-7
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• CID: 4990430
• Update Time: 2025-10-20

6-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H7ClF3NO3/c14-10-5-2-6-11(18(19)20)12(10)8-3-1-4-9(7-8)21-13(15,16)17/h1-7H
• InChI Key： BBKAYTDPBQAFOH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C=CC=C(C=1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 5.2
• Topological Polar Surface Area: 55

Additional information on 6-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 6-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261839-55-7)

6-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261839-55-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique biphenyl backbone and functional groups such as chloro, nitro, and trifluoromethoxy, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, which combines aromatic rings with electron-withdrawing and electron-donating substituents, makes it a valuable intermediate in synthetic chemistry.

The growing interest in 6-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl is driven by its versatility in organic synthesis. Researchers are particularly intrigued by its potential role in the development of novel heterocyclic compounds, which are pivotal in creating bioactive molecules. Recent studies have explored its utility in catalysis and ligand design, aligning with the broader trend of sustainable chemistry and green synthesis. As the demand for high-performance materials and targeted therapeutics rises, this compound's relevance continues to expand.

One of the most frequently asked questions about 6-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl revolves around its synthetic routes and purification methods. Optimizing its synthesis is a hot topic in academic and industrial labs, with a focus on minimizing byproducts and improving yield. Additionally, its physicochemical properties, such as solubility and stability, are critical for applications in formulation science. These aspects are often highlighted in discussions about scalability and process optimization, which are key concerns for manufacturers.

Another area of interest is the compound's potential role in drug discovery. The trifluoromethoxy group is known to enhance the metabolic stability and bioavailability of pharmaceutical candidates, making 6-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl a promising scaffold for medicinal chemistry. Recent publications have investigated its derivatives for their biological activity, particularly in targeting enzymes and receptors involved in disease pathways. This aligns with the broader search for next-generation therapeutics and precision medicine.

From an environmental perspective, the compound's degradation pathways and ecotoxicological profile are also under scrutiny. As regulatory standards for chemical safety become stricter, understanding its environmental impact is essential. Researchers are exploring biodegradation and advanced oxidation processes to address these concerns, reflecting the industry's shift toward sustainable practices.

In summary, 6-Chloro-2-nitro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261839-55-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a subject of ongoing research, particularly in the context of green chemistry and drug development. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.